molecular formula C17H27N3O6S B8417204 tert-Butyl 6-{[(2-nitrophenyl)sulfonyl]amino}hexylcarbamate

tert-Butyl 6-{[(2-nitrophenyl)sulfonyl]amino}hexylcarbamate

Cat. No.: B8417204
M. Wt: 401.5 g/mol
InChI Key: IKQMGPXOGIVGTA-UHFFFAOYSA-N
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Description

Tert-Butyl 6-{[(2-nitrophenyl)sulfonyl]amino}hexylcarbamate is a useful research compound. Its molecular formula is C17H27N3O6S and its molecular weight is 401.5 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H27N3O6S

Molecular Weight

401.5 g/mol

IUPAC Name

tert-butyl N-[6-[(2-nitrophenyl)sulfonylamino]hexyl]carbamate

InChI

InChI=1S/C17H27N3O6S/c1-17(2,3)26-16(21)18-12-8-4-5-9-13-19-27(24,25)15-11-7-6-10-14(15)20(22)23/h6-7,10-11,19H,4-5,8-9,12-13H2,1-3H3,(H,18,21)

InChI Key

IKQMGPXOGIVGTA-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NCCCCCCNS(=O)(=O)C1=CC=CC=C1[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of N-Boc 1,6-diaminohexane hydrochloride (1.51 g, 6 mmol) and triethyle amine (1.31 g, 13 mmol) in 50 mL methylene chloride was added 2-Nitrobenzenesulfonyl chloride (1.326 g, 6 mmol). The reaction mixture was stirred for 6 h at room temperature, quenched with brine, and extracted with methylene chloride (2×50 mL). The organic layer was washed with brine (a saturated solution of sodium chloride in water, unless otherwise specified), dried over anhydrous sodium sulfate, and concentrated in vacuo to yield the titled compound as yellow oil (2.1 g, 87%).
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Synthesis routes and methods II

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Synthesis routes and methods III

Procedure details

To a stirred solution of N-Boc 1, 6-diaminohexane hydrochloride (1.51 g, 6 mmol) and triethyl amine (1.31 g, 13 mmol) in 50 mL methylene chloride was added 2-Nitrobenzenesulfonyl chloride (1.326 g, 6 mmol). The reaction mixture was stirred for 6 h at room temperature, quenched with brine, and extracted with methylene chloride (2×50 mL). The organic layer was washed with brine (a saturated solution of sodium chloride in water, unless otherwise specified), dried over anhydrous sodium sulfate, and concentrated in vacuo to yield the titled compound as yellow oil (2.1 g, 87%).
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1.51 g
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87%

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